Cas no 1061182-95-3 (2-{4-2-(4-methoxyphenoxy)ethylpiperazin-1-yl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{4-2-(4-methoxyphenoxy)ethylpiperazin-1-yl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 1061182-95-3
• MF: C₁₈H₂₄N₄O₃S
• MW: 376.473162651062
• CID: 5833698
• PubChem ID: 18134053
• Update Time: 2025-06-09

2-{4-2-(4-methoxyphenoxy)ethylpiperazin-1-yl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-(4-methoxyphenoxy)ethylpiperazin-1-yl}-N-(1,3-thiazol-2-yl)acetamide
• 1061182-95-3
• Z139354504
• 2-{4-[2-(4-METHOXYPHENOXY)ETHYL]PIPERAZIN-1-YL}-N-(1,3-THIAZOL-2-YL)ACETAMIDE
• BDBM50016360
• EN300-26482673
• AKOS008066572
• CHEMBL3262832

• Inchi： 1S/C18H24N4O3S/c1-24-15-2-4-16(5-3-15)25-12-11-21-7-9-22(10-8-21)14-17(23)20-18-19-6-13-26-18/h2-6,13H,7-12,14H2,1H3,(H,19,20,23)
• InChI Key： ZDNLZCSNLXULOD-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(CN1CCN(CCOC2C=CC(=CC=2)OC)CC1)=O

Computed Properties

• Exact Mass: 376.15691181g/mol
• Monoisotopic Mass: 376.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95.2Ų

Additional information on 2-{4-2-(4-methoxyphenoxy)ethylpiperazin-1-yl}-N-(1,3-thiazol-2-yl)acetamide

Introduction to 2-{4-2-(4-methoxyphenoxy)ethylpiperazin-1-yl}-N-(1,3-thiazol-2-yl)acetamide (CAS No. 1061182-95-3)

2-{4-2-(4-methoxyphenoxy)ethylpiperazin-1-yl}-N-(1,3-thiazol-2-yl)acetamide (CAS No. 1061182-95-3) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperazine and thiazole, two important heterocyclic structures that are frequently utilized in the design and synthesis of bioactive molecules. The compound's unique structural features make it an intriguing candidate for various therapeutic applications, particularly in the areas of central nervous system (CNS) disorders and cancer treatment.

The chemical structure of 2-{4-2-(4-methoxyphenoxy)ethylpiperazin-1-yl}-N-(1,3-thiazol-2-yl)acetamide is characterized by a central piperazine ring linked to a thiazole moiety through an acetamide linker. The presence of a methoxyphenyl group further enhances the compound's lipophilicity and biological activity. This combination of functional groups provides a balanced profile that can influence receptor binding and cellular interactions, making it a valuable tool in drug discovery and development.

Recent studies have highlighted the potential of 2-{4-2-(4-methoxyphenoxy)ethylpiperazin-1-yl}-N-(1,3-thiazol-2-yl)acetamide in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific G protein-coupled receptors (GPCRs), which are key targets for treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The ability to selectively modulate these receptors can lead to the development of more effective and safer therapeutic agents.

In addition to its potential in CNS disorders, 2-{4-2-(4-methoxyphenoxy)ethylpiperazin-1-yl}-N-(1,3-thiazol-2-yl)acetamide has also shown promise in cancer research. A study published in Cancer Research demonstrated that this compound can inhibit the growth of certain types of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The compound's ability to interfere with these pathways suggests its potential as a novel anticancer agent, particularly for cancers that are resistant to conventional therapies.

The pharmacokinetic properties of 2-{4-2-(4-methoxyphenoxy)ethylpiperazin-1-yl}-N-(1,3-thiazol-2-yl)acetamide have been extensively studied to ensure its suitability for clinical applications. Preclinical studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a therapeutic agent. These properties include good oral bioavailability, low toxicity, and minimal side effects, making it an attractive candidate for further development.

To further explore the therapeutic potential of 2-{4-2-(4-methoxyphenoxy)ethylpiperazin-1-yl}-N-(1,3-thiazol-2-yl)acetamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various diseases. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. The ongoing phase II trials will provide more detailed insights into the compound's effectiveness and optimal dosing regimens.

The synthesis of 2-{4-2-(4-methoxyphenoxy)ethylpiperazin-1-yl}-N-(1,3-thiazol-2-yl)acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the piperazine ring, introduction of the methoxyphenyl group, and coupling with the thiazole moiety through an acetamide linker. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes and improve overall efficiency.

In conclusion, 2-{4-2-(4-methoxyphenoxy)ethylpiperazin-1-yl}-N-(1,3-thiazol-2-yl)acetamide (CAS No. 1061182-95-3) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for developing new treatments for CNS disorders and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use in clinical practice.